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Compound of Interest

Compound Name: Disodium mesoxalate

Cat. No.: B1617692 Get Quote

Technical Support Center: Disodium Mesoxalate
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to assist researchers, scientists, and drug development professionals in effectively

using Disodium Mesoxalate for in vitro studies.

Frequently Asked Questions (FAQs)
Q1: What is Disodium Mesoxalate and what is its behavior in aqueous solutions?

A1: Disodium mesoxalate, also known as disodium dihydroxymalonate or ketomalonic acid

disodium salt, is the sodium salt of mesoxalic acid. In aqueous solutions, mesoxalic acid readily

hydrates to form dihydroxymalonic acid. Therefore, when you dissolve disodium mesoxalate
in water-based buffers, the predominant species in solution is the dihydroxymalonate dianion.

Q2: What are the recommended solvents for dissolving Disodium Mesoxalate?

A2: The recommended solvents for Disodium Mesoxalate are water and Phosphate Buffered

Saline (PBS). Its solubility in Dimethyl Sulfoxide (DMSO) is reported inconsistently, with some

sources indicating it is insoluble or only slightly soluble. It is advisable to first test solubility in a

small amount of DMSO if its use is required for your experimental setup.

Q3: How should stock solutions of Disodium Mesoxalate be prepared and stored?
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A3: It is recommended to prepare fresh stock solutions of Disodium Mesoxalate for each

experiment. If storage is necessary, filter-sterilize the solution and store it in aliquots at -20°C

for short-term storage (up to one month) or at -80°C for long-term storage (up to six months).

Avoid repeated freeze-thaw cycles.

Q4: Can I heat the solution to improve the solubility of Disodium Mesoxalate?

A4: Gentle warming can be attempted to aid dissolution. However, prolonged or excessive

heating should be avoided as it may lead to degradation of the compound. A more

recommended approach to assist dissolution is the use of ultrasonication.

Troubleshooting Guide
Issue 1: Disodium Mesoxalate is not dissolving or is
dissolving very slowly.

Possible Cause Troubleshooting Step

Low Solubility in the Chosen Solvent

Ensure you are using a recommended solvent

such as high-purity water or PBS. If using

DMSO, be aware of its limited and variable

solubility.

Concentration Exceeds Solubility Limit

Check the concentration of your intended

solution against the known solubility data (see

Data Presentation section). If the concentration

is too high, prepare a more dilute stock solution.

Insufficient Agitation
Vortex or stir the solution for a longer period.

Gentle agitation is key.

Compound has Precipitated Out of Solution

Use an ultrasonic water bath to aid in the

dissolution of suspended particles. This is often

effective for finely dispersed precipitates.

Issue 2: The prepared solution is cloudy or shows
precipitation after preparation or storage.
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Possible Cause Troubleshooting Step

Supersaturated Solution

The initial concentration may be too high,

leading to precipitation over time. Prepare a

fresh, more dilute solution.

pH of the Solution

The pH of the final solution can significantly

impact the solubility of dicarboxylic acids.

Measure the pH of your final solution. Adjusting

the pH slightly towards a more alkaline value

(e.g., pH 7.4-8.0) with a small amount of dilute

NaOH may improve solubility. However, ensure

the final pH is compatible with your experimental

system.

Interaction with Components of Complex Media

When preparing solutions in complex cell culture

media, interactions with divalent cations (e.g.,

Ca²⁺, Mg²⁺) or other components can

sometimes lead to precipitation. If this occurs,

consider preparing a concentrated stock

solution in water or PBS and then diluting it to

the final concentration in the cell culture medium

just before use.

Improper Storage

Precipitation can occur during freeze-thaw

cycles. Aliquot your stock solution into single-

use volumes to minimize this. If precipitation is

observed after thawing, try to redissolve it by

warming the solution to 37°C and vortexing

before use.

Data Presentation
Table 1: Solubility of Disodium Mesoxalate in Common Solvents
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Solvent Solubility (mg/mL)
Molar Concentration

(mM)
Notes

Water 36 199.98
Data from vendor

datasheets.

PBS (pH 7.4) 6.67 37.05
Data from vendor

datasheets.

DMSO
Insoluble to Slightly

Soluble
-

Conflicting reports.

Test on a small scale

first.

Experimental Protocols
Protocol for Preparation of a 100 mM Stock Solution of
Disodium Mesoxalate in Water

Materials:

Disodium Mesoxalate (MW: 180.02 g/mol , assuming monohydrate form which is

commonly sold)

High-purity, sterile water (e.g., Milli-Q or equivalent)

Sterile conical tube or vial

Vortex mixer

Ultrasonic water bath (optional)

Sterile 0.22 µm syringe filter

Procedure:

1. Weigh out 18.0 mg of Disodium Mesoxalate powder and transfer it to a sterile conical

tube.

2. Add 1.0 mL of sterile water to the tube.
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3. Vortex the solution vigorously for 1-2 minutes.

4. If the solid has not fully dissolved, place the tube in an ultrasonic water bath for 5-10

minutes, or until the solution is clear.

5. Once fully dissolved, filter-sterilize the solution using a 0.22 µm syringe filter into a new

sterile tube.

6. Use the solution immediately or aliquot and store at -20°C or -80°C.

Visualizations
Caption: Workflow for preparing a sterile stock solution of Disodium Mesoxalate.

Caption: Simplified overview of the metabolic synthesis and degradation pathways of

mesoxalate.

To cite this document: BenchChem. [Improving the solubility of Disodium mesoxalate for in
vitro studies]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1617692#improving-the-solubility-of-disodium-
mesoxalate-for-in-vitro-studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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